Cas no 221681-74-9 (1H-Indazol-5-amine,3-fluoro-)

• Product Name: 1H-Indazol-5-amine,3-fluoro-
• CAS No: 221681-74-9
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 244295
• PubChem ID: 19354452
• Update Time: 2025-04-19

1H-Indazol-5-amine,3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-amine,3-fluoro-
• 1H-Indazol-5-amine,3-fluoro-(9CI)
• SCHEMBL7571499
• 5-amino-3-fluoroindazole
• DTXSID501310124
• CS-0227332
• 3-fluoro-2H-indazol-5-amine
• 3-Fluoro-1H-indazol-5-amine
• 221681-74-9

• Inchi： 1S/C7H6FN3/c8-7-5-3-4(9)1-2-6(5)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： MMPVCQHEVWJRGG-UHFFFAOYSA-N
• SMILES： FC1=C2C=C(C=CC2=NN1)N

Computed Properties

• Exact Mass: 151.05468
• Monoisotopic Mass: 151.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• PSA: 54.7